3-(4-(3,4-Dimethylphenyl)-1-piperazinyl)-1-(4-fluorophenyl)-2-methyl-2-propen-1-one

Specification

• CAS No.: 76691-18-4
• Molecular Formula: C22H25FN2O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (E)-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-1-(4-fluorophenyl)-2-methylprop-2-en-1-one
• Standard InChI: InChI=1S/C22H25FN2O/c1-16-4-9-21(14-17(16)2)25-12-10-24(11-13-25)15-18(3)22(26)19-5-7-20(23)8-6-19/h4-9,14-15H,10-13H2,1-3H3/b18-15+
• Standard InChI Key: VGSDFSCLAWDOAH-OBGWFSINSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)/C=C(\C)/C(=O)C3=CC=C(C=C3)F)C
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C=C(C)C(=O)C3=CC=C(C=C3)F)C
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C=C(C)C(=O)C3=CC=C(C=C3)F)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a piperazine ring linked to a 3,4-dimethylphenyl group at the 1-position and a fluorophenylpropenone moiety at the 3-position. The (E)-configured propenone group (C=O) and methyl substitution at the β-carbon contribute to its planar geometry, as evidenced by its isomeric SMILES:
CC1=C(C=C(C=C1)N2CCN(CC2)C=C(C)C(=O)C3=CC=C(C=C3)F)C.

Physicochemical Profile

Key properties include:

Property	Value	Source
Molecular Weight	352.4 g/mol
IUPAC Name	(E)-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-1-(4-fluorophenyl)-2-methylprop-2-en-1-one
Solubility	Low (predicted logP ≈ 3.8)
Melting Point	Not reported	—
Stability	Hydrolytically stable at pH 1–7

The compound’s low solubility in aqueous buffers suggests formulation challenges for in vivo applications, necessitating prodrug strategies or solubilizing excipients.

Synthesis and Characterization

Synthetic Routes

While explicit synthesis protocols for this compound remain unpublished, analogous piperazinylpropenones are typically synthesized via:

• Mannich Reaction: Condensation of piperazine derivatives with fluorophenylacetone and formaldehyde.

• Cross-Coupling: Palladium-catalyzed coupling of halogenated propenones with piperazine intermediates.

Source describes stereochemical assignments using Eu(fod)₃-induced NMR shifts, confirming the (E)-configuration of the propenone group.

Analytical Characterization

• NMR: ¹H NMR spectra reveal aromatic protons at δ 6.8–7.4 ppm and piperazine methylenes at δ 2.5–3.2 ppm.

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 353.2 [M+H]⁺.

Pharmacological Activities

Anti-Inflammatory Effects

In a murine carrageenan-induced edema model, the compound demonstrated 54% inflammation inhibition at 50 mg/kg, comparable to indomethacin. Mechanistic studies suggest modulation of cyclooxygenase-2 (COX-2) and nuclear factor-κB (NF-κB) pathways, though direct enzyme inhibition remains unconfirmed.

Receptor Interactions

The piperazine moiety may mediate interactions with:

• Serotonin Receptors (5-HT₁A): Common target for anxiolytics.

• Dopamine D₂ Receptors: Implicated in antipsychotic activity.

Toxicological Profile

Acute Toxicity

Intraperitoneal administration in mice yielded an LD₅₀ of 800 mg/kg, with observed metabolic disruptions in inflammation mediation pathways. Histopathological findings include hepatic vacuolation and renal tubular necrosis at lethal doses.

Metabolic Stability

In vitro microsomal assays indicate t₁/₂ > 180 min in human and mouse models, suggesting low hepatic clearance. The compound’s Caco-2 permeability (Papp > 20 × 10⁻⁶ cm/s) predicts adequate oral bioavailability.

Research Gaps and Future Directions

• Mechanistic Studies: Elucidate precise molecular targets via radioligand binding assays.

• SAR Optimization: Modify propenone substituents to enhance potency and reduce toxicity.

• In Vivo Efficacy Models: Evaluate pharmacokinetics in chronic inflammation models.